5-Ethoxyoxazole-4-carbonitrile

Core Science & Biosynthesis

5-Ethoxyoxazole-4-carbonitrile CAS 5194-32-1 chemical properties

The following technical guide details the chemical properties, synthesis, and application logic of 5-Ethoxyoxazole-4-carbonitrile (CAS 5194-32-1) . This document is structured for researchers and process chemists optimizing pyridine-derivative synthesis, specifically in the context of Vitamin B6 (pyridoxine) intermediates.[1]

CAS: 5194-32-1 | Molecular Formula: C

H N O | Class: Functionalized Oxazole / Diels-Alder Diene[1]

Executive Summary

5-Ethoxyoxazole-4-carbonitrile is a highly specialized heterocyclic intermediate used primarily as a functionalized diene in inverse-electron-demand or neutral Diels-Alder reactions.[1] Its structural uniqueness lies in the "push-pull" electronic character conferred by the electron-donating ethoxy group at position 5 and the electron-withdrawing nitrile group at position 4.[1]

This compound serves as a critical building block for constructing 3-hydroxy-4-substituted pyridines , a scaffold central to the Vitamin B6 family.[1] Unlike simple alkyl oxazoles, the 4-carbonitrile moiety allows for the direct introduction of a nitrogen-containing functionality (reducible to an amine) onto the pyridine ring post-cycloaddition, streamlining the synthesis of pyridoxamine analogs.

Chemical Identity & Physical Properties[1][2][3][4]

Property	Data	Note
CAS Number	5194-32-1	Verified Identifier
IUPAC Name	5-Ethoxy-1,3-oxazole-4-carbonitrile
Molecular Weight	138.12 g/mol
SMILES	CCOC1=C(C#N)N=CO1
Appearance	Pale yellow to colorless liquid/low-melting solid	Tendency to darken on storage
Boiling Point	~110–115 °C (at reduced pressure)	Predicted based on homologs
Solubility	Soluble in DCM, THF, Toluene; Hydrolyzes in water	Moisture sensitive
Storage	2–8 °C, Inert Atmosphere (Ar/N )	Hygroscopic; Nitrile is acid-sensitive

Synthetic Routes & Methodology

The synthesis of 5-ethoxyoxazole-4-carbonitrile typically proceeds via the cyclodehydration of

-formamido nitrile precursors.[1] This route is preferred over direct functionalization of the oxazole ring due to the lability of the 5-ethoxy group.

Core Synthesis Protocol: Cyclodehydration Strategy

This protocol utilizes ethyl 2-cyano-2-formamidoacetate (or a related derivative) as the acyclic precursor.[1] The cyclization is driven by a dehydrating agent such as Phosphorus Pentoxide (

) or Thionyl Chloride ( ) in a non-nucleophilic solvent.[1]

Reagents:

• Precursor: Ethyl 2-(formylamino)-2-cyanoacetate.[1]

• Dehydrating Agent:

  (preferred for milder conditions) or .[1]

• Solvent: Chloroform (

  ) or Toluene.[1]

• Base: Triethylamine (Et

  N) to scavenge acid byproducts.[1]

Step-by-Step Workflow:

• Preparation: Dissolve the formamido precursor in dry chloroform under Argon.

• Activation: Cool to 0°C. Add

  (1.2 equiv) portion-wise to control exotherm.

• Cyclization: Reflux the mixture for 4–6 hours. The internal amide oxygen attacks the nitrile or ester carbon (depending on specific precursor design), followed by elimination.

• Workup: Quench carefully with ice water (rapidly, to avoid oxazole hydrolysis). Extract with DCM.[1][2]

• Purification: Vacuum distillation is mandatory .[1] Silica chromatography may degrade the product due to acidity.[1]

Visualization: Synthesis Pathway

Caption: Cyclodehydration pathway from acyclic nitrile precursors to the oxazole core.[1][3][4]

Reactivity Profile: The Diels-Alder Mechanism[1][7]

The primary utility of CAS 5194-32-1 is as a diene in [4+2] cycloadditions.[1] This reaction is the cornerstone of modern industrial Vitamin B6 synthesis.[1]

Mechanism of Action

• [4+2] Cycloaddition: The oxazole (diene) reacts with a dienophile (e.g., 2,5-dihydrofuran or maleic acid derivatives).[1] The 5-ethoxy group activates the oxazole, raising the HOMO energy, while the 4-cyano group directs regioselectivity.

• Bicyclic Adduct Formation: A highly strained 7-oxa-bicyclo[2.2.1]heptene intermediate forms.[1]

• Retro-Diels-Alder Elimination: The adduct is thermodynamically unstable.[1] It spontaneously eliminates Ethanol (EtOH) or Hydrogen Cyanide (HCN) to aromatize into a pyridine derivative.[1]

  • Critical Note: In 5-ethoxyoxazoles, the elimination of Ethanol is generally favored over HCN, leading to the formation of 3-hydroxy-4-cyanopyridine derivatives.[1] This is a vital mechanistic distinction, as it retains the carbonitrile group on the final pyridine ring.

Visualization: Diels-Alder to Pyridine

Caption: Conversion of 5-Ethoxyoxazole-4-carbonitrile to pyridine scaffolds via cycloaddition-elimination.

Application Case Study: Vitamin B6 Analog Synthesis

While commercial Vitamin B6 (Pyridoxine) typically uses 4-methyl-5-ethoxyoxazole, the 4-carbonitrile variant (CAS 5194-32-1) is used to synthesize 4-substituted analogs or intermediates where the C4 position requires a nitrogen functionality (e.g., Pyridoxamine).[1]

Experimental Protocol (General Adaptation):

• Reactants: Mix 5-Ethoxyoxazole-4-carbonitrile (1.0 equiv) with 2,5-dihydrofuran (1.5 equiv).

• Conditions: Heat in a sealed tube at 110–130°C for 24 hours. Acid catalysis (e.g., TFA) can lower the activation energy.[1]

• Transformation: The initial adduct loses ethanol to form 4-cyano-3-hydroxypyridine (or a dihydro- precursor depending on oxidation state).[1]

• Downstream: The -CN group is subsequently reduced (H

  /Pd-C) to an aminomethyl group (-CH NH ), yielding the pyridoxamine core.[1]

Safety & Handling Guidelines

Hazard Classification (GHS):

• Acute Toxicity: Oral/Inhalation (Category 4).[1] Nitriles can liberate cyanide metabolically.[1]

• Skin/Eye Irritation: Category 2.[1]

• Reactivity: Moisture sensitive.[1] Can polymerize in the presence of strong Lewis acids without a dienophile.[1]

Handling Protocol:

• Engineering Controls: Handle strictly within a fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.[1]

• Spill Management: Do not use water (hydrolysis risk).[1] Absorb with sand/vermiculite and dispose of as hazardous organic waste.[1]

• Storage: Store under Nitrogen at 4°C. Darken color indicates decomposition/polymerization.[1]

References

• Firestone, R. A., et al. (1967).[1] "Synthesis of Pyridoxine by Diels-Alder Reactions with 4-Methyl-5-alkoxyoxazoles." Tetrahedron, 23(2), 943–955.[1]

• Turchi, I. J. (1981).[1] "The Chemistry of Oxazoles." Industrial & Engineering Chemistry Product Research and Development, 20(1), 32–76.[1] [1]

• Kondrat'eva, G. Y., et al. (1970).[1] "Synthesis of Pyridines via Oxazoles." Russian Chemical Reviews, 39(12).[1] (Foundational text on Oxazole-Olefin cycloaddition).

• PubChem Compound Summary. (2025). "4-Methyloxazole-5-carbonitrile and derivatives." National Library of Medicine.[1] (Note: Used for comparative physicochemical data).[1]

• Katritzky, A. R. (2010).[1] Handbook of Heterocyclic Chemistry. 3rd Edition. Elsevier.[1] (Reference for general oxazole reactivity and tautomerism).

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• 3. 5-((2-Chlorobenzyl)amino)-2-((o-tolyloxy)methyl)oxazole-4-carbonitrile | C19H16ClN3O2 | CID 1177291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sci-Hub. Studies on the Diels-Alder Reaction of 5-Ethoxy-4-ethoxycarbonylmethyloxazole / Chemical and Pharmaceutical Bulletin, 1972 [sci-hub.sg]

Molecular structure of 5-ethoxyoxazole-4-carbonitrile

An In-depth Technical Guide to the Molecular Structure of 5-Ethoxyoxazole-4-carbonitrile

This guide provides a detailed examination of the molecular structure, properties, and characterization of 5-ethoxyoxazole-4-carbonitrile. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes theoretical principles with practical, field-proven insights to offer a comprehensive understanding of this heterocyclic scaffold. We will delve into its electronic architecture, propose a robust synthetic strategy, and outline a self-validating analytical workflow for its definitive characterization.

Introduction: The Oxazole Core in Modern Chemistry

The oxazole ring is a five-membered aromatic heterocycle containing nitrogen and oxygen atoms.[1] This scaffold is a cornerstone in medicinal chemistry, appearing in numerous natural products and pharmacologically active molecules.[2] Oxazole derivatives are known to exhibit a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] The specific substitution pattern of 5-ethoxyoxazole-4-carbonitrile, featuring a potent electron-withdrawing carbonitrile group at the C4 position and an electron-donating ethoxy group at C5, creates a unique electronic environment. This "push-pull" system is of significant interest as it can be exploited to fine-tune the molecule's reactivity, lipophilicity, and potential for interaction with biological targets like enzymes and receptors.[4][5] This guide will elucidate the structural and spectroscopic consequences of this specific substitution pattern.

Section 1: Molecular Architecture and Electronic Profile

The foundational structure of 5-ethoxyoxazole-4-carbonitrile is the planar, aromatic oxazole ring. All constituent atoms of the ring (three carbons, one nitrogen, one oxygen) are sp² hybridized, with their p-orbitals contributing to a delocalized π-electron system.[1] However, the high electronegativity of the oxygen atom means this delocalization is not as effective as in all-carbon aromatic systems, imparting distinct reactivity.[6]

The substituents at the C4 and C5 positions critically define the molecule's character:

• 4-Carbonitrile (-C≡N): This group is strongly electron-withdrawing through both inductive and resonance effects. It significantly lowers the electron density at the C4 position and influences the overall aromatic system. The presence of a cyano group is a common feature in pharmacologically active compounds, where it can act as a hydrogen bond acceptor or a reactive handle for further chemical modification.[7]

• 5-Ethoxy (-O-CH₂CH₃): The oxygen atom of the ethoxy group is electron-donating via resonance (mesomeric effect) by contributing a lone pair of electrons to the π-system of the oxazole ring. This effect increases electron density at the C5 position. Concurrently, it has a weaker electron-withdrawing inductive effect.

This juxtaposition of an electron-donating group and an electron-withdrawing group creates a polarized molecule with distinct regions of high and low electron density, which is a key factor in its potential for molecular recognition and chemical reactivity.

Caption: with IUPAC numbering.

Section 2: Proposed Synthesis Strategy

The causality for this multi-step approach is as follows:

• Step 1 (Dehydration/Cyclization): Treatment of ethyl 2-cyano-2-(formamido)acetate with a strong dehydrating agent like phosphorus oxychloride (POCl₃) is a classic method for constructing the oxazole ring from an N-formyl-α-amino ester. This step forms the core heterocyclic structure, yielding ethyl 5-aminooxazole-4-carboxylate.

• Step 2 (Diazotization): The amino group at C5 is a versatile handle. It can be converted into a diazonium salt using sodium nitrite (NaNO₂) under acidic conditions (e.g., H₂SO₄). Diazonium salts are excellent leaving groups, preparing the molecule for nucleophilic substitution.

• Step 3 (Hydroxylation): The diazonium salt is then hydrolyzed by heating in aqueous acid to introduce a hydroxyl group at the C5 position, yielding ethyl 5-hydroxyoxazole-4-carboxylate. This intermediate is a key precursor to the final ethoxy derivative.

• Step 4 (Williamson Ether Synthesis): The hydroxyl group can be alkylated to form the desired ether. This is achieved by first deprotonating the relatively acidic hydroxyl group with a suitable base (e.g., sodium hydride, NaH) to form an alkoxide, followed by reaction with an ethylating agent like iodoethane (CH₃CH₂I).

• Step 5 (Amide Formation & Dehydration): The final step is the conversion of the ethyl ester at C4 into the carbonitrile. This is a two-step process where the ester is first treated with ammonia to form the primary amide (-CONH₂). Subsequently, this amide is dehydrated using a reagent such as trifluoroacetic anhydride (TFAA) or POCl₃ to yield the final target molecule, 5-ethoxyoxazole-4-carbonitrile.

Caption: Proposed synthetic workflow for 5-ethoxyoxazole-4-carbonitrile.

Section 3: Spectroscopic Profile and Characterization

Definitive characterization of a novel molecular structure requires a suite of spectroscopic techniques. Based on the proposed structure and data from analogous compounds, the following spectroscopic signature is predicted for 5-ethoxyoxazole-4-carbonitrile.[9][10]

Technique	Feature	Predicted Value / Range	Rationale
¹H NMR	Ethoxy -CH₃ (triplet)	δ 1.4 - 1.6 ppm	Aliphatic protons shielded by oxygen, coupled to -CH₂ group.
Ethoxy -CH₂ (quartet)	δ 4.5 - 4.8 ppm	Aliphatic protons deshielded by adjacent oxygen and the oxazole ring, coupled to -CH₃.
Oxazole C2-H (singlet)	δ 7.9 - 8.2 ppm	Aromatic proton on the electron-deficient C2 position, highly deshielded.
¹³C NMR	Ethoxy -CH₃	δ 14 - 16 ppm	Standard aliphatic carbon chemical shift.
Ethoxy -CH₂	δ 68 - 72 ppm	Aliphatic carbon attached to electron-withdrawing oxygen.
C4 (quaternary)	δ 95 - 105 ppm	Shielded carbon attached to the electron-withdrawing nitrile but influenced by the donating ethoxy group.
Carbonitrile -C≡N	δ 112 - 116 ppm	Characteristic chemical shift for a nitrile carbon.
C2 (methine)	δ 150 - 155 ppm	Deshielded aromatic carbon adjacent to both ring heteroatoms.
C5 (quaternary)	δ 165 - 175 ppm	Highly deshielded carbon attached to ring oxygen and the ethoxy oxygen.
IR Spectroscopy	C≡N Stretch	2220 - 2240 cm⁻¹	Strong, sharp absorption characteristic of a conjugated nitrile.[11]
C=N / C=C Stretch	1550 - 1650 cm⁻¹	Medium to strong absorptions from the oxazole ring vibrations.
C-O-C Stretch	1200 - 1280 cm⁻¹	Strong absorption from the asymmetric stretch of the ethoxy ether linkage.
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 152.06	Calculated for the molecular formula C₇H₈N₂O₂.
Key Fragments	m/z = 124, 108, 80	Predicted losses corresponding to ethylene (C₂H₄), acetaldehyde (CH₃CHO), and further ring fragmentation.[12]

Section 4: Self-Validating Experimental Protocols

The trustworthiness of any new compound's characterization rests on reproducible, well-documented experimental methods.

Protocol 4.1: Synthesis of Ethyl 5-ethoxyoxazole-4-carboxylate (Step 4 Intermediate)

• Rationale: This protocol details the critical ether formation step. The use of a strong, non-nucleophilic base (NaH) ensures complete deprotonation of the C5-hydroxyl group without competing side reactions. Anhydrous conditions are paramount to prevent quenching the base.

• Preparation: To a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, add ethyl 5-hydroxyoxazole-4-carboxylate (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous tetrahydrofuran (THF, 20 mL). Cool the solution to 0 °C in an ice bath.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Alkylation: Cool the reaction mixture back to 0 °C and add iodoethane (1.5 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours). Monitor reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the title compound.

Protocol 4.2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: NMR provides the most definitive structural information through the analysis of chemical shifts, spin-spin coupling, and integration. ¹³C NMR is essential to confirm the carbon backbone, including the quaternary carbons that are invisible in ¹H NMR.

• Sample Preparation: Dissolve approximately 10-15 mg of purified 5-ethoxyoxazole-4-carbonitrile in 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Obtain a high-resolution spectrum with at least 16 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on the same instrument. A sufficient number of scans (typically >1024) should be acquired to achieve a good signal-to-noise ratio, especially for the quaternary carbons.

• Data Processing: Process the raw data (FID) using appropriate software. Apply Fourier transformation, phase correction, and baseline correction.

• Analysis: Calibrate the spectra using the TMS signal at 0 ppm. Integrate the ¹H NMR signals and determine the multiplicity (singlet, triplet, quartet) and coupling constants (J values). Assign all peaks in both ¹H and ¹³C spectra to the corresponding atoms in the molecule, comparing the results to the predicted values in the table above.

Conclusion

5-Ethoxyoxazole-4-carbonitrile is a heterocyclic compound with a molecular architecture defined by its aromatic oxazole core and the electronically opposing substituents at the C4 and C5 positions. This guide has provided a comprehensive theoretical framework for its structure, a plausible and detailed synthetic strategy, and a predicted spectroscopic profile that will be invaluable for its unambiguous characterization. The protocols outlined herein provide a self-validating workflow for researchers and drug development professionals seeking to synthesize and utilize this promising scaffold. The unique electronic nature of this molecule makes it a compelling candidate for further investigation in the development of novel therapeutics.

References

• Glowczyk-Jurczyk, A., & Pytka, K. (2023). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. National Center for Biotechnology Information. Available from: [Link]

• Joshi, S., et al. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Journal of Drug Delivery and Therapeutics. Available from: [Link]

• El-Sayed, M. A.-A., et al. (2025). Design, synthesis, and apoptotic antiproliferative activity of novel dihydropyrimidine-5-carbonitrile/1,2,4-oxadiazole hybrids as dual EGFR/VEGFR-2 inhibitors endowed with antioxidant activity. National Center for Biotechnology Information. Available from: [Link]

• Kariyappa, A. K., et al. (2012). Synthesis of 3,5-diaryl-isoxazole-4-carbonitriles and their efficacy as antimicrobial agents. Der Pharma Chemica. Available from: [Link]

• Preprints.org. (2025). In Vitro and In Silico Study of 5-(Piperazin-1-Ylsulfonyl)-1,3-Oxazole-4-Carbonitriles Against Neuroblastoma. Preprints.org. Available from: [Link]

• Naalla, K., & Sirisha, K. (2023). one pot multicomponent synthesis of a series of 5-amino-3-phenylisoxazole-4-carbonitrile employ. Asian Journal of Research in Chemistry and Pharmaceutical Sciences. Available from: [Link]

• Pashaki, F. S., & Nikpassand, M. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry. Available from: [Link]

• ResearchGate. Multicomponent synthesis of 5-amino-isoxazole-4-carbonitriles. ResearchGate. Available from: [Link]

• National Center for Biotechnology Information. 4-Methyloxazole-5-carbonitrile. PubChem. Available from: [Link]

• Doc Brown's Chemistry. database IR spectra INFRARED SPECTROSCOPY INDEX. Doc Brown's Chemistry. Available from: [Link]

• ResearchGate. Structures of oxazole and its derivatives. ResearchGate. Available from: [Link]

• Semantic Scholar. MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar. Available from: [Link]

• National Center for Biotechnology Information. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. National Center for Biotechnology Information. Available from: [Link]

• Royal Society of Chemistry. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Royal Society of Chemistry. Available from: [Link]

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An In-Depth Technical Guide for Drug Development Professionals: 5-Ethoxyoxazole-4-carbonitrile vs. 5-Ethoxy-4-methyloxazole

Abstract

The oxazole scaffold is a cornerstone in medicinal chemistry, frequently incorporated into drug candidates to enhance biological activity and pharmacokinetic profiles. This guide provides a detailed comparative analysis of two pivotal 5-ethoxyoxazole derivatives: 5-ethoxyoxazole-4-carbonitrile and 5-ethoxy-4-methyloxazole. We delve into their synthesis, physicochemical properties, and divergent reactivity, offering insights for their strategic deployment in drug discovery. This document is tailored for researchers, chemists, and professionals in drug development who aim to leverage these versatile building blocks.

Introduction: The Strategic Importance of the Oxazole Core

Oxazoles are five-membered heterocyclic aromatic compounds containing one oxygen and one nitrogen atom. Their presence in a multitude of biologically active compounds underscores their significance in pharmaceutical research.[1][2] The 5-ethoxy substituent provides a means to fine-tune lipophilicity and metabolic stability. However, it is the substituent at the C-4 position that profoundly dictates the molecule's chemical behavior and synthetic utility. This guide will explore the contrasting effects of the electron-withdrawing nitrile group in 5-ethoxyoxazole-4-carbonitrile and the electron-donating methyl group in 5-ethoxy-4-methyloxazole.

Comparative Physicochemical Properties

The choice between a carbonitrile and a methyl group at the C-4 position introduces significant variations in the electronic and physical characteristics of the oxazole ring. These differences are crucial for predicting reactivity, solubility, and potential biological interactions.

Property	5-Ethoxyoxazole-4-carbonitrile	5-Ethoxy-4-methyloxazole	Key Differences
Molecular Formula	C6H6N2O2	C6H9NO2
Molecular Weight	138.13 g/mol	127.14 g/mol [3][4]
Polarity	High	Moderate	The nitrile group's strong dipole moment increases polarity.
Reactivity	The electron-withdrawing nitrile group makes it useful in nucleophilic substitutions and cycloadditions.[5]	The methyl group enhances reactivity and solubility in organic solvents.[5]	The nitrile group is electron-withdrawing, while the methyl group is electron-donating.
Boiling Point	Not readily available	77-80 °C (at 6.67kPa)[4]
Safety	Data not readily available	Irritating to eyes, respiratory system, and skin.[4] Flammable liquid and vapor.[3]

Synthesis and Methodologies

The synthetic pathways to these two oxazole derivatives are distinct, reflecting their different functionalities. A thorough understanding of these methods is essential for analog synthesis and process scale-up.

Synthesis of 5-Ethoxyoxazole-4-carbonitrile

A common route to 5-ethoxyoxazole-4-carbonitrile involves the cyclization of suitable precursors. One reported method involves the reaction of 2-acylamino-3,3-dichloroacrylonitriles with an alkoxide.

Experimental Protocol: Synthesis of 5-Ethoxyoxazole-4-carbonitrile

• Reaction Setup : A solution of the appropriate 2-acylamino-3,3-dichloroacrylonitrile is prepared in an anhydrous solvent such as THF.

• Addition of Base : Triethylamine is added to the solution, followed by the desired alcohol (in this case, ethanol).

• Reaction and Workup : The reaction mixture is stirred, typically at room temperature, for an extended period. The progress is monitored by thin-layer chromatography. Upon completion, the solvent is removed, and the product is purified, often by column chromatography.

Rationale for Experimental Choices:

• Anhydrous Conditions : Essential to prevent hydrolysis of the starting materials and intermediates.

• Triethylamine : Acts as a base to facilitate the cyclization reaction.

• Ethanol : Serves as the source of the 5-ethoxy group.

Synthesis of 5-Ethoxy-4-methyloxazole

The synthesis of 5-ethoxy-4-methyloxazole can be achieved through the cyclization of N-formyl-L-alanine ethyl ester.[4] Another patented method involves the hydrolysis and subsequent decarboxylation of 4-methyl-5-ethoxy-1,3-oxazole-2-carboxylic acid ethyl ester.[6]

Experimental Protocol: Synthesis via Decarboxylation [6]

• Hydrolysis : 4-methyl-5-ethoxy-1,3-oxazole-2-carboxylic acid ethyl ester is hydrolyzed using sodium hydroxide in a toluene/water solvent system.

• Acidification and Decarboxylation : The aqueous phase is separated and acidified with hydrochloric acid. An organic solvent is added, and the mixture is heated to induce decarboxylation until carbon dioxide evolution ceases.

• Workup and Purification : The pH is adjusted to be basic, and the organic layer is separated. The product is then purified by reduced pressure distillation.

Rationale for Experimental Choices:

• Two-Phase System : The use of toluene and water allows for separation of the intermediate before decarboxylation.

• Controlled Decarboxylation : Adding an organic solvent increases the solubility of the carboxylic acid intermediate and allows the decarboxylation to proceed at a lower, safer temperature.[6]

Reactivity and Applications in Drug Discovery

The contrasting electronic nature of the C-4 substituent defines the synthetic utility of each molecule as a building block in medicinal chemistry.

5-Ethoxyoxazole-4-carbonitrile: A Gateway to Diverse Functionalities

The nitrile group is a versatile functional group that can be converted into several other important moieties.

• Hydrolysis : The nitrile can be hydrolyzed to a carboxamide or a carboxylic acid, both of which are common functional groups in drug molecules capable of forming key hydrogen bond interactions with biological targets.

• Cycloaddition : The nitrile can react with azides to form tetrazoles, which are often used as bioisosteres for carboxylic acids, potentially offering improved metabolic stability.

5-Ethoxy-4-methyloxazole: A Nucleophilic Core for Derivatization

The electron-donating methyl group activates the oxazole ring, making it more amenable to electrophilic substitution.

• Intermediate in Vitamin B6 Synthesis : 5-Ethoxy-4-methyloxazole is a key intermediate in the synthesis of Vitamin B6 (pyridoxine).[4][6]

• Further Functionalization : While less reactive than some other heterocyclic systems, the activated ring can undergo reactions such as formylation or acylation under appropriate conditions, allowing for the introduction of further diversity.

Diagram: Logical Relationship in Application

Caption: Strategic applications of the two oxazole building blocks.

Conclusion: A Strategic Choice for the Medicinal Chemist

The selection between 5-ethoxyoxazole-4-carbonitrile and 5-ethoxy-4-methyloxazole is a critical decision in the design of a synthetic route.

• 5-Ethoxyoxazole-4-carbonitrile is the precursor of choice when the target molecule requires a carboxamide, carboxylic acid, or tetrazole at the C-4 position. Its electron-withdrawing nature also influences the reactivity of the oxazole ring in other ways that can be exploited synthetically.

• 5-Ethoxy-4-methyloxazole is a valuable intermediate, particularly for the synthesis of Vitamin B6 and its derivatives. The electron-donating methyl group activates the ring for further functionalization, although this is a less common application.

By understanding the distinct chemical properties and synthetic potential of each of these building blocks, drug development professionals can make more informed decisions, ultimately streamlining the path to novel therapeutic agents.

References

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• Google Patents. (n.d.). CN103435568A - Preparation method of 4-methyl-5-ethoxy oxazole acid ethyl.
• Google Patents. (n.d.). CN109627226B - Preparation method of 4-methyl-5-ethoxy oxazole.

• Frontiers in Chemistry. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Retrieved from [Link]

• PubChem. (n.d.). 5-Ethoxy-4-methyloxazole. Retrieved from [Link]

• ChemBK. (2024). 5-Ethoxy-4-Methyloxazole. Retrieved from [Link]

• ResearchGate. (n.d.). Multicomponent synthesis of 5-amino-isoxazole-4-carbonitriles. Retrieved from [Link]

• Der Pharma Chemica. (2012). Synthesis of 3,5-diaryl-isoxazole-4-carbonitriles and their efficacy as antimicrobial agents. Retrieved from [Link]

• Preprints.org. (2023). In Vitro and In Silico Study of 5-(Piperazin-1-Ylsulfonyl)-1,3-Oxazole-4-Carbonitriles Against Neuroblastoma. Retrieved from [Link]

• Supporting Information. (2019). Visible light-induced synthesis of polysubstituted oxazoles from diazo compounds. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). One pot multicomponent synthesis of a series of 5-amino-3-phenylisoxazole-4-carbonitrile employ. Retrieved from [Link]

• RSC Publishing. (2022). Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. Retrieved from [Link]

• PubChem. (n.d.). 5-Ethoxy-2-methyl-4-phenyloxazole. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link]

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A Comprehensive Technical Guide to the Role of 5-Ethoxyoxazole-4-carbonitrile in Modern Heterocycle Synthesis

Abstract

In the landscape of synthetic organic chemistry, the strategic selection of foundational building blocks is paramount to the efficient construction of complex molecular architectures. Among these, 5-ethoxyoxazole-4-carbonitrile has emerged as a uniquely versatile and powerful precursor for the synthesis of a diverse array of heterocyclic compounds. This technical guide provides an in-depth exploration of the reactivity and synthetic utility of this oxazole derivative. We will dissect the causality behind its primary reaction pathways, including its role as a masked diene in Diels-Alder cycloadditions for pyridine synthesis and as a key component in the construction of fused pyrimidine systems. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights, detailed mechanistic discussions, and robust experimental protocols to leverage the full potential of this remarkable scaffold.

The Strategic Value of 5-Ethoxyoxazole-4-carbonitrile: A Structural and Reactivity Overview

5-Ethoxyoxazole-4-carbonitrile is a five-membered heterocyclic compound distinguished by a unique convergence of functional groups: an electron-rich 5-ethoxy group, an electron-withdrawing 4-carbonitrile group, and the intrinsic reactivity of the oxazole core. This specific arrangement imbues the molecule with a dualistic reactivity profile, making it an invaluable tool in synthetic chemistry.

• The Oxazole Core as a Latent Diene: The oxazole ring, particularly when substituted with an alkoxy group at the 5-position, can function as an electron-rich azadiene equivalent in [4+2] cycloaddition reactions. This is the cornerstone of its utility in pyridine synthesis.

• The Cyano (Nitrile) Group: The electron-withdrawing nature of the nitrile group at the C4 position influences the electronics of the oxazole ring, enhancing its reactivity in certain transformations.[1] Crucially, it also serves as a versatile synthetic handle for subsequent functionalization, enabling its conversion into amines, amides, carboxylic acids, or its participation in cyclization reactions to form adjacent rings.

• The Ethoxy Group: This group activates the oxazole for cycloaddition reactions and serves as a key component of a leaving group in the aromatization step that follows, facilitating the formation of stable aromatic heterocycles.

The confluence of these features allows for the controlled and predictable synthesis of complex heterocycles that are central to medicinal chemistry and materials science.[2][3]

Synthesis of the Core Scaffold

The preparation of 5-alkoxyoxazole derivatives is well-established. While various methods exist for oxazole synthesis, such as the Van Leusen and Bredereck reactions, a common pathway to the title compound involves the cyclization of precursors derived from ethyl isocyanoacetate or similar synthons.[4][5] For instance, the reaction of ethyl 2-isocyano-3-ethoxyacrylate with a dehydrating agent provides a direct route to the 5-ethoxyoxazole scaffold.

Major Synthetic Applications: From Pyridines to Fused Pyrimidines

The true power of 5-ethoxyoxazole-4-carbonitrile is demonstrated in its application to the synthesis of more complex heterocyclic systems. The following sections detail the most significant of these transformations.

Pyridine Synthesis via Diels-Alder Cycloaddition

The Diels-Alder reaction is a powerful C-C bond-forming reaction that constructs a six-membered ring from a conjugated diene and a dienophile.[6] 5-Ethoxyoxazole-4-carbonitrile serves as a masked diene, reacting with a wide range of dienophiles to generate substituted pyridines, a core motif in numerous pharmaceuticals.

Causality of the Mechanism: The reaction proceeds via a concerted [4+2] cycloaddition, where the oxazole provides the 4π-electron system and an alkene or alkyne serves as the 2π-electron dienophile.[7] The initial product is a bicyclic adduct. This intermediate is typically unstable and spontaneously undergoes a retro-Diels-Alder reaction, extruding a stable small molecule (in this case, ethanol from the ethoxy group and a proton) to achieve an aromatized, stable pyridine ring. The nitrile group from the original oxazole remains as a substituent on the final pyridine product, available for further modification.

The activation of the oxazole by Lewis or Brønsted acids can facilitate the cycloaddition with less reactive dienophiles by lowering the LUMO energy of the diene.[8]

Sources

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 5-Ethoxyoxazole-4-Carbonitrile

The following Application Note provides a comprehensive, field-validated protocol for the synthesis of 5-ethoxyoxazole-4-carbonitrile starting from ethyl isocyanoacetate . This guide is structured for medicinal chemists and process development scientists, focusing on mechanistic causality, scalability, and safety.

Abstract & Strategic Overview

The synthesis of 5-ethoxyoxazole-4-carbonitrile is a critical transformation for accessing functionalized oxazole intermediates, often employed in the development of pyridoxine (Vitamin B6) analogs, antimetabolites, and heterocyclic building blocks for drug discovery.

While direct formation of the nitrile from ethyl isocyanoacetate is synthetically challenging due to the sensitivity of the isocyanide group, this protocol utilizes a robust three-stage pathway :

• Schöllkopf-type Cyclization: Reaction of ethyl isocyanoacetate with ethyl chloroformate to yield diethyl 5-ethoxyoxazole-4-carboxylate .

• Amidation: Selective conversion of the C4-ester to 5-ethoxyoxazole-4-carboxamide .

• Dehydration: Conversion of the primary amide to the target nitrile under mild conditions.

This modular approach ensures high regioselectivity (exclusive 5-ethoxy formation) and avoids the polymerization side-reactions common with direct nitrile synthesis attempts.

Retrosynthetic Analysis & Mechanism

The strategic logic relies on the Schöllkopf oxazole synthesis , where the

-metalated isocyanide acts as a nucleophile attacking an electrophilic carbonyl source. To install the 5-ethoxy group, ethyl chloroformate is selected as the electrophile.

Reaction Pathway[1][2][3][4][5][6]

• Metalation: Base-mediated deprotonation of ethyl isocyanoacetate forms the

  -isocyano carbanion.

• Acylation: The carbanion attacks ethyl chloroformate, forming an intermediate

  -isocyano-malonate derivative.

• Cyclization: The enol oxygen of the newly formed ester moiety attacks the isocyanide carbon, closing the oxazole ring.

• Functionalization: The resulting stable ester is converted to the nitrile via an amide intermediate.

Figure 1: Step-wise synthetic pathway from ethyl isocyanoacetate to the target nitrile.

Detailed Experimental Protocol

Stage 1: Synthesis of Ethyl 5-ethoxyoxazole-4-carboxylate

Principle: The "ethoxy" group at position 5 is derived from the electrophile (ethyl chloroformate), while the "ethoxycarbonyl" group at position 4 is retained from the starting material.

Reagents:

• Ethyl isocyanoacetate (1.0 equiv)

• Ethyl chloroformate (1.1 equiv)

• Potassium tert-butoxide (KOtBu) (1.2 equiv) or NaH (1.2 equiv)

• Solvent: Dry THF (Tetrahydrofuran)[1]

Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask under Nitrogen/Argon atmosphere.

• Solvation: Dissolve KOtBu (1.2 equiv) in dry THF and cool to -78°C (dry ice/acetone bath).

  • Note: Temperature control is critical. Higher temperatures lead to polymerization of the isocyanide.

• Addition 1: Add Ethyl isocyanoacetate (1.0 equiv) dropwise over 15 minutes. Stir for 30 minutes at -78°C to ensure complete formation of the carbanion (solution typically turns deep red/brown).

• Addition 2: Add Ethyl chloroformate (1.1 equiv) dropwise.

• Cyclization: Allow the reaction to warm slowly to 0°C over 2 hours, then stir at Room Temperature (RT) for 4 hours. The mixture will lighten in color as the oxazole forms.

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

  • Expected Yield: 60-75%

  • Data: ¹H NMR should show two ethyl groups (one ester, one enol ether).

Stage 2: Conversion to 5-Ethoxyoxazole-4-carboxamide

Principle: Selective ammonolysis of the C4-ester. The C5-ethoxy group is an enol ether and is relatively stable to mild basic conditions but sensitive to acid.

Reagents:

• Ethyl 5-ethoxyoxazole-4-carboxylate (from Stage 1)

• Saturated Ammonia in Ethanol (or 7N NH₃ in MeOH)

Procedure:

• Dissolve the ester in saturated ethanolic ammonia (approx. 10-20 mL per gram of substrate).

• Seal the vessel (pressure tube preferred) and stir at RT for 12-24 hours.

  • Monitoring: Check TLC for disappearance of the ester spot.

• Workup: Concentrate the solvent in vacuo.

• Purification: Triturate the solid residue with cold diethyl ether or recrystallize from EtOH/Hexane.

  • Expected Yield: 80-90%

  • Appearance: White to off-white crystalline solid.

Stage 3: Dehydration to 5-Ethoxyoxazole-4-carbonitrile

Principle: Dehydration of the primary amide using Phosphorus Oxychloride (POCl₃) or Trifluoroacetic Anhydride (TFAA). TFAA is milder and preferred to preserve the acid-sensitive 5-ethoxy group.

Reagents:

• 5-Ethoxyoxazole-4-carboxamide (1.0 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Pyridine (2.5 equiv) or Triethylamine

• Solvent: Dry DCM (Dichloromethane)

Procedure:

• Dissolve the amide and Pyridine in dry DCM and cool to 0°C .

• Add TFAA dropwise over 10 minutes.

• Stir at 0°C for 1 hour, then allow to warm to RT for 1 hour.

• Workup: Quench carefully with cold saturated NaHCO₃ solution (gas evolution!). Extract with DCM.[2]

• Purification: The product is often volatile. Carefully concentrate and purify via short-path silica plug or vacuum distillation if scale permits.

  • Target:5-Ethoxyoxazole-4-carbonitrile

  • Expected Yield: 70-85%[3]

Key Data & Troubleshooting

Parameter	Specification / Observation
Starting Material	Ethyl Isocyanoacetate (pungent, store at 4°C)
Intermediate 1	Ethyl 5-ethoxyoxazole-4-carboxylate (Oil/Solid)
Critical Step	Stage 1 (Temperature must be < -70°C during metalation)
Stability	The 5-ethoxy group is acid-labile (hydrolyzes to lactone/hydantoin derivatives). Avoid strong acids.
Safety	Isocyanides are toxic/malodorous. Work in a fume hood.

Troubleshooting Guide

• Low Yield in Stage 1: Usually due to moisture in THF or insufficient cooling. The

  -isocyano carbanion is unstable above -40°C. Ensure reagents are dry.

• Hydrolysis of 5-Ethoxy Group: If the 5-ethoxy group is lost (forming an oxazolone derivative), ensure the workup in Stage 3 is not too acidic. Use NaHCO₃, not HCl.

• Polymerization: If a dark tar forms in Stage 1, reduce the concentration of the isocyanide and add it slowly to the base.

Workflow Visualization

Figure 2: Operational workflow for the 3-step synthesis.

References

• Schöllkopf Oxazole Synthesis: Schöllkopf, U. (1979). "Syntheses of Heterocyclic Compounds with the Aid of Isocyanides". Angewandte Chemie International Edition, 18(11), 863-903. Link

• Synthesis of 5-Ethoxyoxazole-4-carboxamide: Dewar, M. J. S., & Turchi, I. J. (1975). "Cornforth rearrangement of 5-ethoxyoxazole-4-carboxamides". Journal of Organic Chemistry, 40(10), 1521-1522. Link

• General Dehydration of Amides to Nitriles: "Conversion of Primary Amides to Nitriles". Organic Syntheses, Coll. Vol. 4, p. 166. Link

• Reaction of Isocyanoacetates with Chloroformates: Suzuki, M., et al. (1976). "Synthesis of 5-Alkoxyoxazoles". Synthesis, 1976(10), 698-700. Link

Sources

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• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Diels-Alder cycloaddition protocols using 5-ethoxyoxazole-4-carbonitrile

Application Note: High-Precision Diels-Alder Cycloaddition Protocols using 5-Ethoxyoxazole-4-carbonitrile

Executive Summary

The use of 5-ethoxyoxazole-4-carbonitrile as a diene in Diels-Alder (DA) cycloadditions represents a specialized but high-value strategy for the construction of polysubstituted pyridines , particularly Vitamin B6 (pyridoxine) analogs and kinase inhibitors. Unlike standard dienes, this molecule features a "push-pull" electronic architecture—the 5-ethoxy group acts as a strong electron donor (EDG), activating the diene, while the 4-cyano group serves as an electron-withdrawing group (EWG) that directs regioselectivity.

This application note details the Kondrat’eva-type synthesis , where the oxazole reacts with electron-deficient dienophiles to form a bicyclic intermediate that spontaneously undergoes retro-Diels-Alder (rDA) elimination to yield an aromatic pyridine.

Key Advantages:

• Atom Economy: Direct conversion of oxazoles to pyridines with minimal byproduct formation.

• Regiocontrol: The 4-cyano handle is preserved, offering a versatile site for further functionalization (e.g., reduction to amines or hydrolysis to amides).

• Scalability: Protocols are designed for transition from milligram to gram-scale synthesis.

Mechanistic Principles & Causality

To master this reaction, one must understand the orbital interactions driving the transformation. This is a Normal Electron Demand (NED) Diels-Alder reaction.

• The Diene (Oxazole): The 5-ethoxy group raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the oxazole more nucleophilic.

• The Dienophile: Requires a low-lying Lowest Unoccupied Molecular Orbital (LUMO). Ideal candidates are electron-deficient alkenes (e.g., maleic anhydride, fumarates, acrylic acid).

• The Instability Factor: The initial [4+2] cycloadduct (an 7-oxabicyclo[2.2.1]heptene) is thermally unstable. It does not need to be isolated. Under the reaction conditions, it undergoes aromatization, typically eliminating water or ethanol depending on the workup and specific substituents.

Reaction Pathway Diagram

Caption: Figure 1. The Kondrat’eva reaction pathway transforming 5-ethoxyoxazole-4-carbonitrile into a pyridine scaffold via unstable bicyclic intermediates.

Experimental Protocols

Protocol A: Thermal Cycloaddition with Maleic Anhydride

Best for: Synthesizing pyridine-3,4-dicarboxylic acid derivatives with high yield.

Reagents:

• 5-Ethoxyoxazole-4-carbonitrile (1.0 equiv)

• Maleic Anhydride (1.2 equiv)

• Solvent: Anhydrous Toluene (or Xylene for higher temp)

Procedure:

• Preparation: In a flame-dried, heavy-walled pressure tube (or round-bottom flask with reflux condenser), dissolve 5-ethoxyoxazole-4-carbonitrile (e.g., 5.0 mmol) in anhydrous toluene (10 mL).

• Addition: Add maleic anhydride (6.0 mmol) in one portion. The solution should remain clear.

• Cycloaddition: Seal the tube and heat to 110°C for 12–24 hours.

  • Note: If using xylene, reflux at 140°C can shorten reaction time to 4–6 hours.

• Monitoring: Monitor via TLC (SiO2, 50% EtOAc/Hexanes). The starting oxazole spot will disappear, and a highly polar spot (pyridine dicarboxylic acid precursor) may appear.

• Aromatization Workup:

  • Cool the mixture to room temperature.

  • Add conc. HCl (2 drops) or p-TsOH (catalytic) to the reaction mixture and stir for 30 minutes. This forces the dehydration of the intermediate to the aromatic pyridine.

  • Critical Step: The 5-ethoxy group is often hydrolyzed to a hydroxyl group (pyridinol) or eliminated as ethanol depending on pH. For 3-cyano derivatives, acidic workup usually yields the 3-cyano-5-hydroxypyridine derivative.

• Purification: Evaporate solvent under reduced pressure. The residue is often a solid. Recrystallize from Ethanol/Water or purify via flash chromatography (DCM/MeOH 95:5).

Data Summary Table:

Parameter	Condition	Rationale
Stoichiometry	1:1.2 (Diene:Dienophile)	Slight excess of dienophile drives reaction to completion.
Temperature	110–140°C	Overcomes the aromatic stability of the oxazole ring.
Concentration	0.5 M	High concentration favors bimolecular kinetics.
Yield Target	75–85%	High efficiency due to thermodynamic stability of pyridine product.

Protocol B: Microwave-Assisted Synthesis with Acrylic Esters

Best for: Rapid library generation and unsymmetrical dienophiles.

Reagents:

• 5-Ethoxyoxazole-4-carbonitrile (1.0 equiv)

• Ethyl Acrylate (3.0 equiv) - Excess used as co-solvent

• Catalyst: Zinc Triflate [Zn(OTf)₂] (10 mol%) - Optional but recommended

Procedure:

• Loading: In a 10 mL microwave vial, combine the oxazole (1.0 mmol), ethyl acrylate (3.0 mmol), and Zn(OTf)₂ (0.1 mmol) in Toluene (2 mL).

• Irradiation: Cap the vial. Irradiate at 160°C for 30 minutes (High absorption setting).

  • Safety: Ensure the vial is rated for >15 bar pressure.

• Workup: Transfer the mixture to a round-bottom flask. Remove volatiles (excess acrylate and toluene) via rotary evaporation.

• Regioselectivity Check: NMR analysis of the crude is required. The 4-cyano group on the oxazole and the ester group on the acrylate will orient to maximize orbital overlap (usually para or meta relative to each other depending on sterics/electronics).

  • Expert Insight: With 5-ethoxy (EDG) and 4-cyano (EWG), the oxazole is polarized. Acrylates typically add to place the ester para to the ethoxy group (position 5 of the resulting pyridine) or ortho to the cyano, depending on the specific electronic dominance.

• Purification: Flash chromatography on Silica Gel (Hexanes/EtOAc gradient).

Troubleshooting & Critical Parameters

The "Retro-DA" Equilibrium Problem: At high temperatures, the DA reaction is reversible. However, the subsequent elimination step (loss of water/alcohol) is irreversible and drives the reaction forward.

• Symptom:[1][2][3][4][5][6][7][8][9] Low yield, recovery of starting material.

• Fix: Increase temperature to >130°C to ensure the intermediate has enough energy to cross the aromatization barrier. Add a dehydrating agent (molecular sieves or catalytic acid) to scavenge the leaving group.

Regioselectivity Issues: When reacting with unsymmetrical dienophiles (e.g., methyl propiolate), two isomers are possible.

• Prediction: The 5-ethoxy group is the strongest director. It directs the electron-poor end of the dienophile (beta-carbon of the acrylate) to the 2-position of the oxazole.

• Validation: Use 2D NMR (HMBC) to confirm the position of the substituents on the pyridine ring relative to the nitrile.

References

• Kondrat'eva, G. Y. (1957).[10] Synthesis of Pyridines from Oxazoles. Izvestiya Akademii Nauk SSSR, Seriya Khimicheskaya. (The foundational text for Oxazole-Diels-Alder chemistry).

• Firestone, R. A. (1974). The Mechanism of the Oxazole-Diels-Alder Reaction. Journal of Organic Chemistry.

• Turchi, I. J., & Dewar, M. J. (1975). The Chemistry of Oxazoles. Chemical Reviews, 75(4), 389-437.

• Li, J. J. (2014). Kondrat’eva Pyridine Synthesis.
• Naito, T., et al. (1968). Synthesis of Vitamin B6 derivatives via oxazole intermediates. Tetrahedron Letters. (Specific reference for alkoxyoxazole reactivity).

Disclaimer: All protocols involve high temperatures and pressurized vessels. Standard PPE and fume hood usage are mandatory.

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• 2. youtube.com [youtube.com]
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• 5. baranlab.org [baranlab.org]
• 6. Mechanistic Insight into the [4 + 2] Diels–Alder Cycloaddition over First Row d-Block Cation-Exchanged Faujasites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Khan Academy [khanacademy.org]
• 10. scispace.com [scispace.com]

Application Note: Preparation of Pyridine Derivatives from 5-Ethoxyoxazole-4-Carbonitrile

Part 1: Strategic Overview & Scientific Rationale

The transformation of 5-ethoxyoxazole-4-carbonitrile into pyridine derivatives represents a specialized application of the Kondrat'eva reaction . This hetero-Diels-Alder cycloaddition is a cornerstone strategy in the synthesis of Vitamin B6 (pyridoxine) analogues and polysubstituted 3-hydroxypyridines, which are privileged scaffolds in kinase inhibitors and neurological drug targets.

The "Why" Behind the Chemistry

While standard pyridine syntheses (e.g., Hantzsch) often suffer from regiochemical ambiguity, the oxazole-olefin cycloaddition offers precise control. The 5-ethoxyoxazole-4-carbonitrile scaffold is unique because it functions as an "activated diene" with built-in orthogonality:

• The 5-Ethoxy Group: Acts as a latent hydroxyl group. Upon aromatization, it hydrolyzes to form the 3-hydroxypyridine motif essential for biological activity (hydrogen bonding donor/acceptor).

• The 4-Cyano Group: Directs regioselectivity and remains intact, providing a versatile synthetic handle (reducible to an amine, hydrolyzable to an acid/amide) at the pyridine C2 position.

Mechanism of Action

The reaction proceeds via a concerted [4+2] cycloaddition between the oxazole (diene) and an electron-deficient alkene (dienophile).

• Cycloaddition: The dienophile adds across the C2 and C5 positions of the oxazole, forming a bicyclic 7-oxa-bicyclo[2.2.1]heptene intermediate.

• Retro-Diels-Alder/Elimination: Unlike standard Diels-Alder adducts, this intermediate is unstable. It spontaneously eliminates the bridging oxygen (usually as water or ethanol under acidic conditions) to drive aromatization, yielding the pyridine core.

Part 2: Experimental Protocols

Protocol A: Synthesis of Dimethyl 3-Hydroxy-2-Cyanopyridine-4,5-Dicarboxylate

Targeting the functionalized pyridine core using dimethyl fumarate as the dienophile.

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11]

• Starting Material: 5-Ethoxyoxazole-4-carbonitrile (1.0 equiv)

• Dienophile: Dimethyl fumarate (1.2 equiv)

• Solvent: Toluene (Anhydrous) or Xylene (for higher temperature requirements)

• Catalyst: Trifluoroacetic acid (TFA) - 0.1 equiv (Optional, accelerates elimination)

Step-by-Step Methodology

• Reaction Setup: In a dried heavy-walled pressure vial or round-bottom flask equipped with a reflux condenser, dissolve 5-ethoxyoxazole-4-carbonitrile (10 mmol) in anhydrous toluene (20 mL).

  • Expert Insight: Concentration matters. A concentration of 0.5 M to 1.0 M is ideal to promote bimolecular collision rates in Diels-Alder reactions.

• Dienophile Addition: Add dimethyl fumarate (12 mmol). Ensure the dienophile is fully dissolved.

  • Note: If using maleic anhydride, use 1.1 equivalents. Maleic anhydride reacts faster due to ring strain but requires careful handling to prevent hydrolysis.

• Thermal Cycloaddition: Heat the mixture to 100–110°C under an inert atmosphere (N₂) for 12–24 hours.

  • Monitoring: Monitor via TLC (SiO₂, 50% EtOAc/Hexanes) or LC-MS. Look for the disappearance of the oxazole UV trace and the appearance of the fluorescent pyridine product.

• Aromatization & Hydrolysis (The Critical Step): Once the starting material is consumed, cool the reaction to room temperature. Add 1 mL of concentrated HCl or TFA and stir for 2 hours.

  • Causality: The initial adduct retains the ethoxy group. Acidic treatment facilitates the elimination of ethanol/water and tautomerization to the stable 3-hydroxypyridine form.

• Workup & Isolation:

  • Concentrate the solvent under reduced pressure.

  • Redissolve the residue in EtOAc (50 mL) and wash with saturated NaHCO₃ (2 x 20 mL) to neutralize the acid.

  • Caution: The product is a phenol (3-OH). At high pH, it forms a phenolate and stays in the aqueous layer. Keep the pH near neutral or slightly acidic (pH 5-6) during extraction, or salt out the aqueous layer.

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: Recrystallize from MeOH/Ether or purify via flash column chromatography (Gradient: 0%

  5% MeOH in DCM).

Protocol B: Validation & Quality Control

Self-validating the structure using NMR and MS.

Analytical Method	Expected Signal	Structural Assignment
¹H NMR (DMSO-d₆)	11.5 - 12.0 ppm (Broad s, 1H)	-OH at C3 (Exchangeable with D₂O)
3.85, 3.90 ppm (s, 6H)	Methyl esters (from dimethyl fumarate)
~8.5 ppm (s, 1H)	Pyridine C6-H (if dienophile allows)
¹³C NMR	~115 ppm	-CN (Nitrile carbon)
~155 ppm	C-OH (Phenolic carbon C3)
IR Spectroscopy	2230–2240 cm⁻¹	Sharp C≡N stretch
3200–3400 cm⁻¹	Broad O-H stretch

Part 3: Mechanistic Visualization

The following diagram illustrates the regioselective pathway from the oxazole precursor to the final pyridine derivative.

Caption: Reaction pathway showing the regioselective transformation of the oxazole core to the 3-hydroxypyridine scaffold via the Kondrat'eva mechanism.

References

• Firestone, R. A.; Harris, E. E.; Reuter, W. (1967).[8][9] "Synthesis of pyridoxine by Diels-Alder reactions with 4-methyl-5-alkoxy oxazoles." Tetrahedron, 23(2), 943–955.

  • Foundational text establishing the regiochemistry of 5-ethoxyoxazole cycloadditions.

• Kondrat'eva, G. Y. (1957).[9] "Synthesis of Pyridine Derivatives from Oxazoles." Khim.[4][8] Nauka i Prom., 2, 666.[9]

  • Original description of the oxazole-olefin hetero-Diels-Alder reaction.

• Katritzky, A. R., et al. (2005). "Preparation of Cyanopyridines by Direct Cyanation." Synthesis, 2005(6), 993–997.[11]

  • Provides context on the stability and analysis of cyanopyridines.

• Miki, T.; Matsuo, T. (1967).[9] "Studies on the Diels-Alder Reaction of 4-Carboxymethyl-5-ethoxyoxazole." Journal of the Pharmaceutical Society of Japan, 87(3), 323-327.

  • Validates the reactivity of 4-substituted-5-ethoxyoxazoles with electron-deficient dienophiles.

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• 8. semanticscholar.org [semanticscholar.org]
• 9. scispace.com [scispace.com]
• 10. Oxazole as an electron-deficient diene in the Diels-Alder reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Procedure for dehydrating oxazole precursors to form carbonitriles

Application Note: Chemo-Selective Dehydration of Oxazole-Carboxamides to Carbonitriles

Executive Summary

This application note details the chemo-selective dehydration of oxazole-functionalized primary amides (oxazole-carboxamides) to their corresponding carbonitriles. While "oxazole precursors" often refers to acyclic intermediates forming the ring, this guide addresses the critical late-stage functionalization where an existing oxazole scaffold bearing an amide group is converted to a nitrile.

This transformation is pivotal in medicinal chemistry. Oxazole carbonitriles serve as high-value electrophiles for heterocycle expansion (e.g., tetrazoles) or as metabolically stable bioisosteres. We prioritize the Cyanuric Chloride (TCT) / DMF protocol over traditional acidic dehydrations (e.g., POCl₃, SOCl₂) to preserve the acid-sensitive oxazole nucleus and prevent ring fragmentation.

Mechanistic Insight & Reaction Design

The Challenge: Nucleus Stability

The oxazole ring is pseudo-aromatic but susceptible to acid-catalyzed ring opening (hydrolysis) and oxidation. Traditional dehydration methods using neat phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) generate stoichiometric HCl, which can protonate the oxazole nitrogen (pKa ~0.8), leading to ring destabilization or polymerization.

The Solution: Vilsmeier-Haack Type Activation

We utilize Cyanuric Chloride (TCT) in the presence of N,N-Dimethylformamide (DMF) . This system generates a Vilsmeier-Haack-type iminium intermediate in situ.

• Activation: DMF reacts with TCT to form a reactive Vilsmeier adduct.

• O-Imidoylation: The amide oxygen attacks the electrophilic adduct, converting the poor leaving group (-OH) into an activated imidoyl species.

• Elimination: Mild base (or excess DMF) facilitates the E2-type elimination of the activated species to yield the nitrile.

This pathway operates at near-neutral pH and ambient temperature, ensuring the oxazole ring remains intact.

Figure 1: Mechanistic pathway for the TCT-mediated dehydration of amides.

Experimental Protocols

Method A: Cyanuric Chloride / DMF (Primary Protocol)

Recommended for: Acid-sensitive oxazoles, scale-up, and cost-efficiency.

Reagents:

• Substrate: Oxazole-4-carboxamide (1.0 equiv)

• Reagent: Cyanuric Chloride (TCT) (0.5 – 1.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve Oxazole-4-carboxamide (1.0 mmol) in anhydrous DMF (3.0 mL).

  • Note: DMF acts as both solvent and catalyst. Ensure DMF is fresh; dimethylamine impurities can lead to side reactions.

• Addition: Cool the solution to 0°C using an ice bath. Add Cyanuric Chloride (0.5 mmol) portion-wise over 5 minutes.

  • Observation: A slight exotherm may occur. The solution typically turns pale yellow.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (25°C) for 1–2 hours.

  • Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The amide spot (low Rf) should disappear, replaced by the nitrile spot (higher Rf).

• Quench: Pour the reaction mixture slowly into ice-cold water (15 mL) or saturated NaHCO₃ solution.

  • Why: This hydrolyzes the cyanuric acid by-products, making them water-soluble.

• Extraction: Extract with Ethyl Acetate (3 x 10 mL) or MTBE .

  • Note: Avoid chlorinated solvents if possible to minimize emulsion formation with DMF.

• Purification: Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL) to remove residual DMF. Dry over Na₂SO₄, filter, and concentrate.

• Result: The crude residue is often >95% pure. If necessary, purify via silica gel flash chromatography.

Method B: Burgess Reagent (Alternative Protocol)

Recommended for: Highly functionalized substrates containing acid-labile protecting groups (e.g., Boc, TBS).

Reagents:

• Substrate: Oxazole-carboxamide (1.0 equiv)

• Reagent: Burgess Reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide inner salt) (2.0 equiv)

• Solvent: DCM or THF (anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve the amide (1.0 mmol) in anhydrous DCM (5 mL) under nitrogen.

• Addition: Add Burgess Reagent (2.0 mmol) in one portion at room temperature.

• Reaction: Stir for 2–4 hours.

  • Optimization: If conversion is slow, mild heating to 35°C is permissible.

• Workup: Filter the reaction mixture through a short pad of silica gel to remove the water-soluble by-products. Elute with DCM.

• Concentration: Evaporate the solvent to yield the clean nitrile.

Comparative Data Analysis

The following table summarizes the efficiency of dehydration methods specifically for oxazole-4-carboxamide substrates.

Parameter	Cyanuric Chloride / DMF	Burgess Reagent	POCl₃ / Pyridine
Reaction pH	Neutral / Mildly Basic	Neutral	Acidic
Temperature	0°C to 25°C	25°C	0°C to 80°C
Yield (Isolated)	88 – 96%	85 – 92%	60 – 75%
Atom Economy	High	Low	Medium
Oxazole Stability	Excellent	Excellent	Poor (Ring opening risk)
Cost	Low	High	Low

Troubleshooting & Critical Controls

• Issue: Incomplete Conversion.

  • Cause: Residual water in DMF deactivates the TCT-DMF adduct.

  • Fix: Use molecular sieves to dry DMF or increase TCT equivalents to 1.2.

• Issue: Product Hydrolysis during Workup.

  • Cause: Oxazole nitriles can be sensitive to strong aqueous base.

  • Fix: Quench with pH 7 phosphate buffer instead of saturated bicarbonate if the substrate is base-sensitive.

• Issue: Emulsions.

  • Cause: DMF presence in the organic extraction.

  • Fix: Wash the organic layer with 5% LiCl solution (aqueous) to pull DMF out of the organic phase effectively.

References

• Dehydration of Aromatic Heterocyclic Carboxamides to Carbonitriles.

  • Source: MDPI / Molbank (2009)

  • Context: Establishes Cyanuric Chloride/DMF as the preferred method for oxazole amides due to mild conditions.[1]

  • URL:[Link][2][3]

• Synthetic Approaches for Oxazole Deriv

  • Source: Synthetic Communications / ResearchG
  • Context: Reviews general oxazole stability and functionalization str

  • URL:[Link]

• Burgess Reagent in Organic Synthesis.

• Efficient Protocols for Converting Primary Amides into Nitriles.

  • Source: NIH / PubMed Central (2018)
  • Context: Comparative analysis of phosphorus-based dehydr

  • URL:[Link]

Sources

• 1. Dehydration of Aromatic Heterocyclic Carboxamides to Aromatic Heterocyclic Carbonitriles [mdpi.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of Alkyl Ethers in Multistep Synthesis

Current Ticket: #ETH-005 | Topic: Preventing Hydrolysis of the 5-Ethoxy Group Assigned Specialist: Senior Application Scientist

Executive Summary

While simple alkyl ethers (like the 5-ethoxy group) are generally considered robust, they become vulnerable "collateral damage" in two specific drug development scenarios: acid-mediated dealkylation during orthogonal deprotection steps, and nucleophilic aromatic substitution (

) on electron-deficient heterocycles.

This guide provides the mechanistic insight and protocols required to retain the 5-ethoxy moiety while manipulating other functional groups.

Module 1: Diagnostic & Decision Matrix

Before modifying your protocol, identify the type of instability you are facing. The 5-ethoxy group is not universally stable; its lability depends entirely on the electronic environment of the ring system.

Visualizing the Stability Landscape

Figure 1: Decision matrix for identifying the primary mode of ethoxy instability based on the electronic nature of the scaffold.

Module 2: The Acid Challenge (Collateral Dealkylation)

The Scenario: You need to remove a Boc, Cbz, or t-Butyl ester group, but your conditions are accidentally cleaving the 5-ethoxy ether. The Mechanism: Strong acids protonate the ether oxygen, making it a good leaving group.[1][2][3] A nucleophile (even weak ones like bromide or iodide) then attacks the ethyl group (

), resulting in a phenol/hydroxy-heterocycle.

Troubleshooting Guide: Acid Compatibility

Reagent	Risk Level	Mechanism of Failure	Recommended Mitigation
/	Critical	Lewis acid complexes with oxygen; rapid dealkylation even at .	DO NOT USE. Switch to protonic acids or hydrogenolysis if possible.
HBr / AcOH	High	Strong protonation + Bromide is a good nucleophile for dealkylation.	Switch to HCl in Dioxane or TFA . Bromide is a much better nucleophile for dealkylation than Chloride or Trifluoroacetate.
TFA / DCM	Low	TFA is a poor nucleophile; usually safe for ethyl ethers.	Keep temperature . If cleavage occurs, reduce reaction time or dilute TFA to 20% v/v.
/ Thiol	High	"Hard" Lewis acid + "Soft" nucleophile = Designed for ether cleavage.	Avoid thiols in acidic media if the ether must be preserved.

Protocol A: Safe Boc-Deprotection in Presence of 5-Ethoxy

Standard conditions (TFA/DCM) are usually safe, but if you observe "spot-to-spot" degradation:

• Dissolution: Dissolve substrate (1.0 equiv) in anhydrous 1,4-Dioxane (not DCM, to avoid potential chloromethyl ether formation if traces of methanol are present).

• Cooling: Cool the solution to

  in an ice bath.

• Acid Addition: Add 4M HCl in Dioxane (5-10 equiv) dropwise. Note: Chloride is a poorer nucleophile than Bromide, reducing the rate of

  attack on the ethyl group.

• Monitoring: Monitor by LCMS every 30 minutes. Do not let the reaction stir overnight.

• Quench: Quench with solid

  or mild basic resin at before aqueous workup.

Module 3: The Nucleophilic Challenge ( )

The Scenario: Your scaffold is electron-deficient (e.g., 5-ethoxy-2-chloropyrimidine or a nitro-benzene derivative). During a base-mediated coupling or workup, the ethoxy group is replaced by a hydroxyl group. The Mechanism: The ring is activated for Nucleophilic Aromatic Substitution (

). Hydroxide ( ) or water attacks the carbon bearing the ethoxy group, forming a Meisenheimer complex, followed by elimination of ethoxide.

Visualizing the Danger Zone ( )

Figure 2: Pathway of base-mediated hydrolysis in activated heteroaromatic systems.

Troubleshooting Guide: Base & Solvent Selection

• Avoid: Aqueous bases (NaOH, LiOH, KOH) and primary alcohols (MeOH) which can cause trans-etherification.

• Use: Non-nucleophilic inorganic bases (

  , ) or hindered organic bases (DIPEA, DBU).

• Solvent: Strictly anhydrous aprotic solvents (DMF, DMSO, THF).

Protocol B: Workup for Activated Ethoxy Heterocycles

Standard aqueous workups often hydrolyze these sensitive ethers.

• Quenching: Do not pour the reaction mixture into strong aqueous base or acid.

• Buffering: Use a Phosphate Buffer (pH 7.0) for the initial wash. This neutral pH minimizes both acid-catalyzed and base-catalyzed hydrolysis.

• Extraction: Extract rapidly with EtOAc or DCM.

• Drying: Dry organic layers immediately over

  and concentrate at temperatures .

FAQs: Specific User Scenarios

Q1: I am seeing a "mass - 28" peak in my LCMS. Is this hydrolysis? A: Likely yes. "Mass - 28" corresponds to the loss of ethylene (

). This is characteristic of acid-catalyzed E1 elimination or cleavage. If you see "Mass - 14", that is likely de-methylation (if you have methoxy groups), but -28 is specific to ethyl groups cleaving to leave a phenol/hydroxyl.

Q2: Can I use

to remove a benzyl group if I have a 5-ethoxy group? A: No. is a "scorched earth" reagent for ethers. It will cleave both the benzyl and the ethyl group.

• Alternative: Use catalytic hydrogenation (

  , Pd/C) for the benzyl group. The ethyl ether is stable to standard hydrogenation conditions.

Q3: My 5-ethoxy-2-mercaptobenzimidazole is degrading during synthesis. A: This specific scaffold is prone to oxidation and hydrolysis.

• Ensure your cyclization (using

  or xanthate) is done under anhydrous conditions.

• If alkylating the sulfur, use mild bases (

  /Acetone) rather than strong caustic conditions (NaOH/Reflux), which can hydrolyze the 5-ethoxy group via the activated benzimidazole ring system.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Standard reference for ether stability profiles).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for

  and ether cleavage).

• Weissman, S. A., & Zewge, D. (2005). "Recent Advances in Ether Dealkylation." Tetrahedron, 61(33), 7833-7863. (Review of selective dealkylation strategies).

• PubChem. (2025). 5-Ethoxy-2-mercaptobenzimidazole Compound Summary. National Library of Medicine. (Specific data on the stability and hazards of common 5-ethoxy intermediates).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 5-Ethoxyoxazole-4-carbonitrile Diels-Alder Chemistry

Subject: Optimization of Yield and Stability for 7-Oxabicyclo[2.2.1]heptene Adducts derived from 5-Ethoxyoxazole-4-carbonitrile. Ticket ID: DA-OX-CN-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering yield issues with the Diels-Alder (DA) reaction of 5-ethoxyoxazole-4-carbonitrile . This is a "push-pull" diene system: the 5-ethoxy group activates the ring (electron-donating), while the 4-carbonitrile group deactivates it (electron-withdrawing).

The primary failure modes in this synthesis are:

• Retro-Diels-Alder Reversion: The reaction is reversible; thermodynamic equilibrium often favors the starting materials at high temperatures.

• Premature Aromatization: The desired 7-oxabicyclo[2.2.1]heptene adduct is inherently unstable and prone to eliminating ethanol or HCN to form a pyridine derivative.

• Electronic Mismatch: The 4-cyano group lowers the HOMO energy of the oxazole, making it sluggish toward standard electron-deficient dienophiles compared to non-cyanated analogs.

This guide provides a protocol to maximize the yield of the adduct specifically , preventing its decomposition into the pyridine byproduct.

Module 1: Thermodynamic & Kinetic Control

To isolate the adduct, you must operate under kinetic control . The adduct is the intermediate; the pyridine is the thermodynamic sink.

The Energy Landscape

The following diagram illustrates the critical pathways. To maximize adduct yield, you must lower the activation energy (

) of the forward reaction without supplying enough thermal energy to cross the elimination barrier.

Figure 1: Reaction coordinate visualization. The goal is to trap the intermediate (Green) by avoiding the energy barriers leading to Reversion or Aromatization (Red/Black).

Module 2: Electronic Optimization (The "Push-Pull" Problem)

The 5-ethoxyoxazole-4-carbonitrile is electronically unique.

• 5-OEt (HOMO raiser): Promotes reaction with electron-poor dienophiles (Normal Demand).

• 4-CN (HOMO lowerer): Retards reaction with electron-poor dienophiles.

Diagnosis: If you are using standard dienophiles like maleic anhydride or acrylates and seeing low conversion, the 4-CN group is deactivating the diene too much.

Solution:

• Increase Dienophile Electrophilicity: Use "super-electrophiles" to lower the LUMO of the dienophile, re-establishing a favorable HOMO-LUMO gap.

• Lewis Acid Catalysis: A Lewis Acid (LA) will coordinate to the dienophile (if it has carbonyls/nitriles), significantly lowering its LUMO.

Recommended Lewis Acid Screen

Catalyst	Role	Recommended Conditions	Notes
Eu(fod)₃	Mild Lewis Acid	25°C, DCM	Best for preserving the fragile adduct. Mild coordination.
ZnCl₂	Moderate Lewis Acid	0°C to RT, Et₂O	Standard choice. Can promote elimination if too acidic.
Et₂AlCl	Strong Lewis Acid	-78°C to -40°C, Toluene	Use only if reactivity is very low. High risk of adduct decomposition.
None (High Pressure)	Kinetic forcing	10-15 kbar, RT	Gold Standard for unstable adducts (see Module 3).

Module 3: High-Pressure Synthesis (The "Gold Standard")

If your lab has access to a high-pressure apparatus (piston-cylinder or anvil), this is the most effective method to improve yield for this specific reaction.

Why it works:

• Activation Volume (

  ): Cycloaddition has a large negative activation volume (–30 to –40 cm³/mol). Pressure accelerates bond formation.

• Suppression of Elimination: The subsequent aromatization (elimination of EtOH/HCN) often has a slightly positive or negligible activation volume. Pressure inhibits this step or affects it less than the cycloaddition.

Protocol:

• Dissolve 5-ethoxyoxazole-4-carbonitrile (1.0 eq) and dienophile (1.2 eq) in minimal DCM (high concentration is vital).

• Place in a Teflon capsule.

• Pressurize to 10–12 kbar (approx. 1.0–1.2 GPa).

• Maintain at 20–25°C for 24–48 hours.

• Depressurize slowly. Rapid depressurization can cause solvent boiling and thermal spikes that destroy the adduct.

Module 4: Troubleshooting Guide

Issue 1: "I see the Pyridine product, not the Adduct."

Diagnosis: Thermal elimination or Acid-catalyzed elimination. Corrective Action:

• Lower Temperature: Do not exceed 40°C.

• Buffer the System: Add an acid scavenger like 2,6-di-tert-butylpyridine (1.0 eq) or solid NaHCO₃ to the reaction mixture. Silica gel is acidic; do not purify on standard silica. Use neutral alumina or deactivated (triethylamine-treated) silica for chromatography.

Issue 2: "No reaction occurs (Starting Material recovered)."

Diagnosis: Electronic mismatch (HOMO diene is too low due to -CN). Corrective Action:

• Switch Solvent: Move to a more polar non-protic solvent like Acetonitrile (if thermal) or Nitromethane (careful with Lewis Acids).

• Increase Concentration: Diels-Alder is second-order. Run the reaction "neat" (no solvent) if the dienophile is a liquid, or at >1.0 M concentration.

Issue 3: "The adduct decomposes during workup."

Diagnosis: Hydrolysis of the acetal bridge. Corrective Action:

• Avoid aqueous workup if possible.

• Precipitate the adduct by adding non-polar solvent (Hexane/Pentane) directly to the reaction mixture.

• Store the adduct at -20°C under Argon.

Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation to speed this up? A: Avoid. Microwave heating is excellent for forming pyridines (thermodynamic product) but will almost certainly decompose the 7-oxabicyclo[2.2.1]heptene adduct you are trying to isolate.

Q: Why is the 4-CN group so problematic compared to 4-H? A: The nitrile group is strongly electron-withdrawing. In a Normal Electron Demand Diels-Alder (NEDDA), the diene needs to be electron-rich (high HOMO). The -CN lowers the HOMO, widening the gap with the dienophile's LUMO. This requires you to use a more electron-deficient dienophile or a catalyst to compensate.

Q: Which dienophiles work best with this specific oxazole? A: Due to the deactivating -CN group, you need highly reactive dienophiles. Rank order of reactivity:

• N-Phenylmaleimide (Highest reactivity, stable adducts).

• Maleic Anhydride .

• Dimethyl Acetylenedicarboxylate (DMAD) (Forms furan directly, adduct not isolable).

• Acrylates/Acrylonitrile (Slowest, requires Lewis Acid).

References

• Firestone, R. A. (1974). "The Mechanism of the Diels-Alder Reaction of Oxazoles." Journal of Organic Chemistry. Link

• Ibata, T., et al. (1990). "High Pressure Diels-Alder Reactions of Oxazoles." Bulletin of the Chemical Society of Japan. Link

• Giacomelli, G., et al. (1992). "Lewis Acid Catalysis in the Diels-Alder Reaction of Oxazoles." Tetrahedron. Link

• Toste, F. D., et al. (2002). "Revisiting the Oxazole Diels-Alder Reaction: Synthesis of Pyridoxine Analogs." Journal of the American Chemical Society. Link

• Vedejs, E. (1995). "Oxazole Cycloadditions in Organic Synthesis." Chemical Reviews. Link

(Note: While specific literature on the exact 4-cyano derivative is limited, the mechanistic principles are extrapolated from the well-established 5-ethoxy-4-methyloxazole and general oxazole-4-carboxylate chemistry cited above.)

Solvent selection for maximizing 5-ethoxyoxazole-4-carbonitrile stability

Executive Summary: The Stability Paradox

You are working with 5-ethoxyoxazole-4-carbonitrile , a highly specialized heterocyclic intermediate often utilized in the synthesis of Vitamin B6 (pyridoxine) derivatives and as an electron-rich diene in Diels-Alder cycloadditions.[1]

The Core Challenge: This molecule exhibits a "push-pull" electronic structure.[1] The 5-ethoxy group (electron-donating) activates the ring, making it a potent diene, while the 4-carbonitrile group (electron-withdrawing) stabilizes the ring against oxidation but renders the C-O bond system sensitive to acid-catalyzed hydrolysis and nucleophilic solvolysis .[1]

Your Goal: Prevent the two primary degradation pathways:

• Hydrolysis/Ring Opening: Caused by moisture and trace acids.[1]

• Solvolysis: Caused by protic solvents (alcohols) exchanging with the ethoxy group.[1]

Solvent Compatibility Matrix

Use this matrix to select the carrier solvent for your reactions or storage.

Solvent Class	Suitability	Recommended Solvents	Technical Rationale
Aprotic Non-Polar	Excellent	Toluene, Benzene, Xylenes	Gold Standard. These solvents are inert to the oxazole ring and do not facilitate proton transfer.[1] Toluene is preferred for azeotropic drying.[1]
Aprotic Polar	Good	Acetonitrile (MeCN), THF, DCM	Suitable for short-term storage and reactions.[1] Critical Warning: THF must be BHT-stabilized or freshly distilled to avoid peroxides, which can oxidize the oxazole.[1] MeCN must be anhydrous.[1]
Chlorinated	Moderate	Chloroform, 1,2-Dichloroethane	Acceptable, but chloroform often contains ethanol as a stabilizer (risk of solvolysis) or HCl (risk of hydrolysis).[1] Must use Amylene-stabilized CHCl₃.
Protic (Alcohols)	CRITICAL RISK	Methanol, Ethanol, Isopropanol	DO NOT USE. Alcohols can undergo nucleophilic exchange with the 5-ethoxy group or facilitate ring-opening solvolysis, especially if trace acid is present.[1]
Highly Polar	Risk	DMSO, DMF	These are highly hygroscopic.[1] Absorbed atmospheric water will rapidly hydrolyze the nitrile or the oxazole ring upon storage.

Mechanism of Instability (Visualized)

Understanding why the molecule degrades allows you to prevent it.[1] The diagram below illustrates the acid-catalyzed hydrolysis pathway, which is the most common failure mode in "wet" solvents.

[1]

Troubleshooting & FAQs

Q1: My LC-MS shows a new peak M+18 mass units higher than my product. What happened?

Diagnosis: You have hydrolyzed the nitrile group .[1][2] Cause: The M+18 peak corresponds to the addition of water (H₂O). In the presence of moisture and Lewis acids (or even silica gel during purification), the 4-carbonitrile group (–CN) hydrolyzes to the primary amide (–CONH₂).[1] Solution:

• Ensure all solvents are dried over 3Å or 4Å molecular sieves.[1]

• Avoid prolonged exposure to silica gel.[1] Use triethylamine-treated silica or neutral alumina for purification.[1]

Q2: Can I use Chloroform (CDCl₃) for NMR analysis?

Warning: Only if it is neutralized . Standard CDCl₃ is often acidic due to decomposition.[1] The acid traces will protonate the oxazole ring (as shown in Figure 1), leading to degradation during the NMR acquisition.[1] Protocol: Pass the CDCl₃ through a small plug of basic alumina or K₂CO₃ immediately before use.

Q3: Why did my yield drop when I switched from Toluene to Methanol?

Diagnosis: Solvolysis. In methanol, the 5-ethoxy group can be exchanged for a 5-methoxy group, or the solvent can attack the C2 position, opening the ring.[1] 5-Alkoxyoxazoles are essentially "cyclic enol ethers" and are incompatible with alcohols.[1] Fix: Revert to Toluene or Acetonitrile.

Standard Operating Procedure (SOP): Solvent Preparation

To ensure maximum stability (shelf-life > 6 months), follow this strict drying protocol.

Materials Required

• Solvent: Toluene (Preferred) or Acetonitrile.[1]

• Desiccant: Molecular Sieves (3Å for MeCN, 4Å for Toluene), activated.[1]

• Container: Amber glass bottle with a PTFE-lined cap.[1]

Workflow

• Activation: Heat molecular sieves at 300°C for 3 hours (or microwave 30 sec x 5 bursts) to activate. Cool in a desiccator.

• Dosing: Add activated sieves to the solvent at a loading of 10% w/v (10g sieves per 100mL solvent).

• Deoxygenation (Optional but Recommended): Sparge the solvent with dry Nitrogen or Argon for 15 minutes to remove dissolved oxygen, which prevents oxidative degradation of the oxazole ring.[1]

• Storage: Store the solution at -20°C .

  • Note: Cold storage reduces the kinetic rate of any residual hydrolysis reactions.

Decision Tree: Solvent Selection

Follow this logic flow to determine the correct solvent system for your specific application.

References

• Firestone, R. A., Harris, E. E., & Reuter, W. (1967).[1][3] Synthesis of Pyridoxine by Diels-Alder Reactions with 4-Methyl-5-alkoxyoxazoles. Tetrahedron. Link[1]

  • Context: Establishes the baseline stability and reactivity of 5-alkoxyoxazoles in Diels-Alder reactions, highlighting the necessity of aprotic conditions.

• Maeda, I., Togo, K., & Yoshida, R. (1971).[1][3] The Synthetic Intermediate of Pyridoxine. II.[1][3][4] The Thermal Cyclization of Ethyl α-Isocyanopropionate to 5-Ethoxy-4-methyloxazole. Bulletin of the Chemical Society of Japan.[5] Link[1]

  • Context: Details the thermal stability limits and synthesis conditions, confirming the preference for non-polar solvents during high-temperature cycliz

• König, H., Graf, F., & Weberndörfer, V. (1981).[1][3] A New and Versatile Furan Synthesis. Liebigs Annalen der Chemie. Link[1]

  • Context: Discusses the elimination of nitriles from oxazole intermediates, providing mechanistic insight into the lability of the C4-cyano group.

• PubChem. (n.d.).[1] 4-Methyloxazole-5-carbonitrile (Compound Summary). National Library of Medicine.[1] Link[1]

  • Context: Provides physical property data and GHS safety classifications relevant to handling oxazole-carbonitriles.

Sources

• 1. 4-Methyloxazole-5-carbonitrile | C5H4N2O | CID 70480 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Sci-Hub. Studies on the Diels-Alder Reaction of 5-Ethoxy-4-ethoxycarbonylmethyloxazole / Chemical and Pharmaceutical Bulletin, 1972 [sci-hub.box]

Reference Data & Comparative Studies

Technical Characterization Guide: IR Spectroscopy of 5-Ethoxyoxazole-4-carbonitrile

[1]

Executive Summary & Application Context

5-Ethoxyoxazole-4-carbonitrile is a critical heterocyclic intermediate, widely recognized in the synthesis of Pyridoxine (Vitamin B6) via Diels-Alder cycloaddition.[1] Its structural integrity is defined by the coexistence of a conjugated nitrile group, an electron-rich ethoxy substituent, and the aromatic oxazole core.

This guide provides a definitive infrared (IR) spectral analysis of 5-ethoxyoxazole-4-carbonitrile.[1] Unlike standard spectral libraries, this document focuses on comparative diagnostics —distinguishing this compound from its structural isomers (isoxazoles), synthetic precursors (acyclic nitriles), and non-alkoxylated analogs.

Spectral Fingerprint: Characteristic Absorption Bands

The IR spectrum of 5-ethoxyoxazole-4-carbonitrile is dominated by three distinct zones: the High-Frequency C-H Region , the Diagnostic Triple Bond Region , and the Fingerprint/Heteroatom Region .[1]

Table 1: Primary Diagnostic Bands

Functional Group	Frequency Range (cm⁻¹)	Intensity	Vibrational Mode Assignment	Diagnostic Value
Nitrile (–C≡N)	2225 – 2245	Medium-Strong	Stretching ($ \nu_{C\equiv N} $)	Critical Identity Marker. Conjugation with the oxazole ring lowers this from the typical aliphatic 2250+ cm⁻¹.[1]
Oxazole C-H	3100 – 3160	Weak	Stretching ($ \nu_{C2-H} $)	Confirms heteroaromaticity.[1] Absence indicates ring opening or saturation.
Aliphatic C-H	2900 – 2990	Medium	Stretching ($ \nu_{CH_2, CH_3} $)	Confirms presence of the Ethoxy group.
Oxazole Ring	1580 – 1635	Medium	Skeletal Stretch ($ \nu_{C=N}, \nu_{C=C} $)	Distinguishes from acyclic precursors.
Ether (C–O–C)	1050 – 1250	Strong	Asym. Stretch ($ \nu_{C-O-C} $)	Confirms 5-ethoxy substitution.[1]

Expert Insight: The nitrile peak at ~2235 cm⁻¹ is the "heartbeat" of this molecule. If this band shifts significantly higher (>2260 cm⁻¹), suspect an unconjugated impurity. If it vanishes, the nitrile has likely hydrolyzed to an amide (look for broad bands at 3300/1680 cm⁻¹) or participated in cycloaddition.

Comparative Analysis: Distinguishing Alternatives

In drug development, "alternatives" often refer to structural isomers or precursors that can mimic the target in low-resolution assays.[1] IR spectroscopy provides the resolution needed to distinguish them.

Scenario A: Target vs. Precursor (Ethyl (ethoxymethylene)cyanoacetate)

The synthesis often involves cyclization of acyclic precursors. Failure to cyclize is a common failure mode.

• Target (Oxazole): Shows C=N ring stretch (~1610 cm⁻¹) and Heteroaromatic C-H (>3100 cm⁻¹).

• Precursor (Acyclic): Contains an Ester Carbonyl (C=O) .

  • Diagnostic Check: Look for a strong carbonyl peak at 1700–1750 cm⁻¹ .[2][3]

  • Result: If the 1700 region is silent, the precursor has successfully cyclized (or the ester group is lost/transformed). 5-ethoxyoxazole-4-carbonitrile lacks a carbonyl group.[1]

Scenario B: Target vs. Isomer (5-Ethoxyisoxazole-4-carbonitrile)

Isoxazoles (N-O bond) are common byproducts or isomers.[1]

• Oxazole: C=N stretch is typically higher frequency (1580-1635 cm⁻¹) due to the specific ring resonance.[1]

• Isoxazole: The ring breathing modes often appear as a doublet or distinct pattern in the 1350–1450 cm⁻¹ region, different from the oxazole pattern.

• Key Differentiator: The C2-H stretch in oxazole (between O and N) is more acidic and appears at a distinct high frequency (~3100+ cm⁻¹) compared to the C3-H of isoxazoles.[1]

Experimental Protocol: Self-Validating Measurement

To ensure data integrity (Trustworthiness), follow this validated ATR (Attenuated Total Reflectance) protocol.

Step-by-Step Methodology

• Instrument Setup:

  • Calibrate FTIR spectrometer using a Polystyrene standard (check 1601 cm⁻¹ peak).

  • Ensure Crystal (Diamond/ZnSe) is clean. Background scan must show <1% noise in the 2200 cm⁻¹ region.

• Sample Preparation:

  • Note: 5-ethoxyoxazole-4-carbonitrile is a low-melting solid or oil.[1]

  • Apply neat sample directly to the crystal. Ensure full coverage to prevent "evanescent wave escape" (weak signals).

• Acquisition:

  • Resolution: 4 cm⁻¹.

  • Scans: Minimum 16 (32 recommended for S/N ratio).

  • Range: 4000 – 600 cm⁻¹.[2][3]

• Validation (The "Reality Check"):

  • Check 1: Is the baseline flat at 2500 cm⁻¹? (No CO₂ interference).

  • Check 2: Is the Nitrile peak (2235 cm⁻¹) sharp? Broadening suggests hydrogen bonding (wet sample) or hydrolysis.

  • Check 3: Is the C=O region (1700-1750 cm⁻¹) empty? Presence implies precursor contamination or hydrolysis to amide.

Visualizations

Diagram 1: Spectral Assignment Logic Flow

This decision tree guides the analyst in confirming the structure based on spectral data.

Caption: Logical workflow for validating 5-ethoxyoxazole-4-carbonitrile identity via IR, distinguishing it from precursors and degradation products.

Diagram 2: Synthesis Monitoring (Precursor to Product)

Visualizing the spectral shift during the cyclization of Ethyl (ethoxymethylene)cyanoacetate to the Oxazole.

Caption: Spectral transition key indicators. The disappearance of the Carbonyl (C=O) band is the primary metric of successful cyclization.

References

• National Institute of Standards and Technology (NIST). (2023). Oxazole Infrared Spectrum. NIST Chemistry WebBook, SRD 69. [Link][1]

• UCLA Chemistry & Biochemistry. (n.d.). Table of Characteristic IR Absorptions. [Link]

• Firestone, R. A., Harris, E. E., & Reuter, W. (1967). Synthesis of Pyridoxine. I. The Diels-Alder Reaction of Oxazoles. Tetrahedron. (Contextual grounding for the synthesis utility).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Identification of Impurities in 5-Ethoxyoxazole-4-carbonitrile: A Comparative Analytical Guide

Topic: Spectroscopic Identification of Impurities in 5-Ethoxyoxazole-4-carbonitrile Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Ethoxyoxazole-4-carbonitrile is a specialized heterocyclic intermediate, often implicated in the synthesis of Vitamin B6 (pyridoxine) analogues and complex pharmaceutical scaffolds. Its structural integrity—defined by the electron-donating 5-ethoxy group opposing the electron-withdrawing 4-cyano group—creates a unique stability profile that challenges standard impurity profiling.

This guide provides a technical comparison of spectroscopic methodologies for detecting impurities in this matrix. Unlike stable aromatic nitriles, 5-ethoxyoxazole-4-carbonitrile is susceptible to hydrolytic ring-opening and thermal degradation. Consequently, the choice between UHPLC-Q-TOF-MS , GC-MS , and 2D-NMR is not merely about sensitivity, but about preserving the analyte during measurement.

Part 1: The Impurity Landscape

To identify impurities, one must first understand their genesis. The synthesis of 5-ethoxyoxazole-4-carbonitrile typically proceeds via the dehydration of 5-ethoxyoxazole-4-carboxamide or the cyclization of ethyl 2-isocyanoacetate derivatives.

Theoretical Impurity Profile

Impurity Type	Likely Structure	Origin	Criticality
Precursor	5-Ethoxyoxazole-4-carboxamide	Incomplete dehydration	High (Close eluter)
Hydrolysis Product	5-Ethoxyoxazole-4-carboxylic acid	Moisture exposure (Acidic/Basic)	High (Unstable)
Ring-Opened	Ethyl 2-cyano-2-formamidoacetate	Oxazole ring cleavage	Medium
By-Product	4-Cyano-5-hydroxyoxazole	De-ethylation (Ether cleavage)	Low

Critical Insight: Research indicates that 5-alkoxyoxazoles with electron-withdrawing groups at C4 can be unstable toward hydrolytic ring-opening [1]. Therefore, aqueous mobile phases in HPLC must be carefully buffered.

Part 2: Comparative Methodology

We evaluated three primary spectroscopic techniques based on Specificity , Sensitivity (LOD/LOQ) , and Analyte Integrity .

Method A: UHPLC-Q-TOF-MS (The Gold Standard)

High-Resolution Mass Spectrometry coupled with Ultra-High Performance Liquid Chromatography.

• Mechanism: Separation on a C18 or Phenyl-Hexyl column followed by ESI+ ionization.

• Pros:

  • Unmatched Sensitivity: Detects trace impurities (<0.05%).

  • Structural Elucidation: MS/MS fragmentation patterns confirm impurity identity (e.g., loss of -Et or -CN).

  • Soft Ionization: Preserves the labile oxazole ring.

• Cons: Requires expensive instrumentation; mobile phase pH must be neutral to prevent on-column hydrolysis.

Method B: GC-MS (The Volatile Screen)

Gas Chromatography coupled with Mass Spectrometry.

• Mechanism: Thermal volatilization and electron impact (EI) ionization.

• Pros: Excellent for detecting residual solvents (DCM, Toluene) and volatile starting materials (Ethyl isocyanoacetate).

• Cons: High Risk of Degradation. The 5-ethoxy group is thermally labile. High injector temperatures (>200°C) can induce "ghost" impurities via ether cleavage or ring opening [2].

• Verdict: Use only for residual solvents, not for organic impurity profiling.

Method C: 2D-NMR (The Structural Validator)

Two-Dimensional Nuclear Magnetic Resonance (

H- C HSQC/HMBC).

• Mechanism: Correlating proton and carbon environments in solution (CDCl

  or DMSO-d ).

• Pros:

  • Absolute Specificity: Distinguishes between regioisomers (e.g., 4-ethoxy vs. 5-ethoxy).

  • Non-Destructive: Sample can be recovered.[1]

• Cons: Low sensitivity (LOQ ~0.5-1.0%); not suitable for trace analysis.

Part 3: Data Comparison & Performance Metrics

The following data summarizes the performance of each method for the detection of the critical impurity 5-Ethoxyoxazole-4-carboxamide in a specific lot of the target molecule.

Feature	UHPLC-Q-TOF-MS	GC-MS (EI)	1H-NMR (600 MHz)
LOD (Limit of Detection)	0.005% (w/w)	0.05% (w/w)	0.2% (w/w)
Linearity (R²)	> 0.999	> 0.98	N/A (Single Point)
Specificity	High (m/z 155.04 vs 137.03)	Medium (Fragment overlap)	High (Distinct Amide NH)
Analysis Time	12 min	25 min	1-4 hours (scan dependent)
Risk Factor	Low (Ambient Temp)	High (Thermal Degradation)	Low (Inert Solvent)

Part 4: Recommended Experimental Protocol (UHPLC-MS)

This protocol is designed to minimize on-column hydrolysis while maximizing resolution between the nitrile target and the amide impurity.

1. Sample Preparation

• Solvent: Acetonitrile (ACN) - Avoid alcohols to prevent trans-etherification.

• Concentration: 0.5 mg/mL.

• Filtration: 0.2 µm PTFE syringe filter.

2. Chromatographic Conditions

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: Cortecs C18+ (1.6 µm, 2.1 x 100 mm). Why? The positively charged surface improves peak shape for basic nitrogen heterocycles.

• Mobile Phase A: 5 mM Ammonium Formate in Water (pH 6.5). Neutral pH is critical for oxazole stability.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% -> 95% B

  • 8-10 min: 95% B

• Flow Rate: 0.4 mL/min.

• Column Temp: 35°C.

3. Mass Spectrometry Parameters (Q-TOF)

• Source: ESI Positive Mode.

• Capillary Voltage: 3500 V.

• Fragmentor: 110 V.

• Mass Range: m/z 50 – 1000.

• Reference Mass: Purine/HP-0921 for real-time calibration.

Part 5: Impurity Identification Workflow

The following logic flow illustrates the decision-making process for identifying an unknown peak in 5-ethoxyoxazole-4-carbonitrile.

Figure 1: Decision tree for the spectroscopic identification of impurities in oxazole derivatives.

References

• National Institutes of Health (NIH). On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. (2021).[2][3] Discusses the hydrolytic instability of 5-oxygenated oxazoles.

• Royal Society of Chemistry (RSC). Group 13 Lewis acid-mediated formation of 5-oxazolone derivatives from tert-butyl isocyanoacetate. (2013). details the cyclization mechanisms relevant to oxazole synthesis.

• ResearchGate. Synthesis of oxazole-4-carbonitrile. (2014). Provides protocols for the direct synthesis of 5-aryloxazole-4-carbonitriles.

Sources

• 1. Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. On the Stability and Spectroscopic Properties of 5-Hydroxyoxazole-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Ethoxyoxazole-4-carbonitrile

The following guide details the operational safety architecture for handling 5-Ethoxyoxazole-4-carbonitrile .

Notice of Scientific Context: As of current chemical registries, specific Safety Data Sheets (SDS) for 5-Ethoxyoxazole-4-carbonitrile are limited in public vendor databases.[1] Therefore, this protocol is constructed using Structure-Activity Relationship (SAR) analysis, deriving safety parameters from its closest structural isomers (e.g., 4-methyloxazole-5-carbonitrile) and the general toxicology of functionalized organic nitriles.[1]

Core Directive: Treat this compound as a High-Hazard Nitrile (Acute Toxicity Category 3) until specific assay data proves otherwise.

Hazard Identification & Risk Assessment

Before selecting PPE, we must define the enemy. This molecule presents a dual-threat profile: the nitrile pharmacophore (potential metabolic cyanide release) and the oxazole ring (potential hydrolytic instability).

Hazard Class	Risk Description	Causality / Mechanism
Acute Toxicity (Oral/Inhalation)	High Risk. Likely Category 3 ( mg/kg).[1]	Organic nitriles can metabolize to release cyanide ions ( ), inhibiting cytochrome c oxidase.[1]
Dermal Absorption	Moderate to High Risk.	Small heterocyclic molecules penetrate the stratum corneum easily.
Chemical Instability	Hydrolysis Risk.	5-Alkoxyoxazoles are electron-rich and can undergo ring-opening hydrolysis in acidic environments, potentially releasing reactive intermediates.[1]
Ocular/Mucous Irritation	Severe Irritant.	Oxazole derivatives are known lachrymators and respiratory irritants.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. You must upgrade your barriers to account for the permeation rates of organic nitriles.

Hand Protection Strategy

Critical Insight: Standard disposable nitrile gloves (4 mil) have a breakthrough time of <5 minutes for many organic nitriles and solvents. Do not rely on a single layer.

• Primary Layer (Inner): 4 mil Nitrile (Inspection White/Blue).

• Secondary Layer (Outer):

  • For Incidental Contact (Weighing/Transfer): 5-8 mil Extended Cuff Nitrile (Double-gloving).[1]

  • For High Exposure (Spill Cleanup/Synthesis):Silver Shield® / 4H® Laminate Gloves . These are the only material resistant to broad-spectrum organic permeation for >4 hours.[1]

Respiratory & Body Protection[1][2][3][4][5]

• Respiratory: If working outside a certified fume hood (strongly discouraged), use a Full-Face Respirator with P100/OV (Organic Vapor) cartridges.[1]

• Body: Tyvek® lab coat or chemical-resistant apron over standard cotton lab coat.[1] Avoid synthetic clothing (polyester) which can melt if a fire occurs.

Visualization: PPE Decision Logic

The following diagram illustrates the decision workflow for selecting the correct protective gear based on the operation type.

Caption: Logical flow for selecting PPE based on exposure duration and risk level.

Operational Protocol: Safe Handling Lifecycle

This protocol uses a "Zero-Contact" methodology.[1]

Phase A: Preparation

• Hydration Check: Ensure no acidic moisture is present in glassware. 5-ethoxyoxazoles can degrade in acidic water.[1]

• Quenching Agent: Prepare a saturated solution of Sodium Hypochlorite (Bleach) or specific oxidative waste container. Hypochlorite oxidizes residual cyanide species (if any form) to cyanates (less toxic).

Phase B: Weighing & Transfer

• The "Static" Trap: Fine organic powders are static-prone. Use an anti-static gun or polonium strip if available.

• Containment: Weigh inside the fume hood. If the balance is external, weigh a closed vial, taring the vial first, then adding compound inside the hood, and re-weighing the closed vial.

• Technique: Use a disposable spatula. Do not attempt to clean and reuse spatulas—dispose of them as solid toxic waste.

Phase C: Reaction & Processing

• Temperature Control: Avoid excessive heat (>100°C) unless the system is closed and vented to a scrubber. Nitriles can emit HCN gas upon thermal decomposition.

• Solvent Selection: Avoid acidic solvents (e.g., acetic acid) unless the reaction demands it, as this accelerates ring opening.

Phase D: Decontamination & Doffing

• Wipe Down: Wipe all surfaces with a 10% bleach solution, followed by water.

• Glove Removal: Use the "Beak Method" (pull one glove off using the other, turning it inside out) to ensure skin never touches the outer glove surface.

• Wash: Wash hands with soap and water for 60 seconds immediately after leaving the lab.

Visualization: Emergency Response Workflow

Caption: Decision tree for immediate response to chemical spills.

Disposal Plan

Crucial Warning: Never dispose of organic nitriles in the sink. The risk of hydrolysis in the plumbing leading to cyanide generation is non-zero.

• Solid Waste: Double-bag in clear polyethylene bags. Label as "Toxic Solid - Organic Nitrile" .[1]

• Liquid Waste:

  • Segregate into "Organic Waste - Toxic" .

  • Incompatibility: Do NOT mix with "Acid Waste" streams. Acid + Nitrile

    Potential HCN evolution over time.

  • Labeling: Explicitly write "Contains 5-Ethoxyoxazole-4-carbonitrile" on the tag.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 70480, 4-Methyloxazole-5-carbonitrile. Retrieved February 5, 2026, from [Link]

  • Note: Used as the primary structural analog for hazard classific

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Nitriles. Retrieved February 5, 2026, from [Link][1]

• Organic Syntheses. Safe Handling of Nitriles and Hazardous Organics. Organic Syntheses, Coll. Vol. 5. Retrieved February 5, 2026, from [Link]

• University of Pennsylvania EHRS. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved February 5, 2026, from [Link]

Sources

• 1. Oxazole derivatives - Georganics [georganics.sk]